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  4. 17-Acetyl-11,17-dihydroxy-6,10,13-trimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one
17-Acetyl-11,17-dihydroxy-6,10,13-trimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one 17-Acetyl-11,17-dihydroxy-6,10,13-trimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one
Brand Name: Vulcanchem
CAS No.: 6870-94-6
VCID: VC0116963
InChI: InChI=1S/C22H30O4/c1-12-9-15-16-6-8-22(26,13(2)23)21(16,4)11-18(25)19(15)20(3)7-5-14(24)10-17(12)20/h5,7,10,12,15-16,18-19,25-26H,6,8-9,11H2,1-4H3/t12-,15-,16-,18-,19+,20-,21-,22-/m0/s1
SMILES: CC1CC2C3CCC(C3(CC(C2C4(C1=CC(=O)C=C4)C)O)C)(C(=O)C)O
Molecular Formula: C₂₂H₃₀O₄
Molecular Weight: 358.5 g/mol

17-Acetyl-11,17-dihydroxy-6,10,13-trimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one

CAS No.: 6870-94-6

Reference Standards

VCID: VC0116963

Molecular Formula: C₂₂H₃₀O₄

Molecular Weight: 358.5 g/mol

17-Acetyl-11,17-dihydroxy-6,10,13-trimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one - 6870-94-6

CAS No. 6870-94-6
Product Name 17-Acetyl-11,17-dihydroxy-6,10,13-trimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one
Molecular Formula C₂₂H₃₀O₄
Molecular Weight 358.5 g/mol
IUPAC Name (6S,8S,9S,10R,11S,13S,14S,17R)-17-acetyl-11,17-dihydroxy-6,10,13-trimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one
Standard InChI InChI=1S/C22H30O4/c1-12-9-15-16-6-8-22(26,13(2)23)21(16,4)11-18(25)19(15)20(3)7-5-14(24)10-17(12)20/h5,7,10,12,15-16,18-19,25-26H,6,8-9,11H2,1-4H3/t12-,15-,16-,18-,19+,20-,21-,22-/m0/s1
Standard InChIKey UWMKPWKZGHRUQC-RSWUNGFYSA-N
Isomeric SMILES C[C@H]1C[C@H]2[C@@H]3CC[C@@]([C@]3(C[C@@H]([C@@H]2[C@@]4(C1=CC(=O)C=C4)C)O)C)(C(=O)C)O
SMILES CC1CC2C3CCC(C3(CC(C2C4(C1=CC(=O)C=C4)C)O)C)(C(=O)C)O
Canonical SMILES CC1CC2C3CCC(C3(CC(C2C4(C1=CC(=O)C=C4)C)O)C)(C(=O)C)O
Appearance Powder
Synonyms 11,17-Dihydroxy-6-methyl-(6α,11β)-pregna-1,4-diene-3,20-dione; 11β,17-Dihydroxy-6α-methyl-pregna-1,4-diene-3,20-dione; 11β,17α-Dihydroxy-6α-methylpregna-1,4-diene-3,20-dione; NSC 125051;
PubChem Compound 10893703
Last Modified Nov 11 2021
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